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Compound of Interest

N,N'-Dimethoxy-N,N'-
Compound Name: _ )
dimethyloxamide

Cat. No.: B034628

Technical Guide: N,N'-Dimethoxy-N,N'-
dimethyloxamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N,N'-Dimethoxy-N,N'-
dimethyloxamide, including its chemical identity, molecular structure, and known synthetic
protocols. This document is intended to serve as a foundational resource for professionals in
research and development.

Core Compound Identification

N,N'-Dimethoxy-N,N'-dimethyloxamide is a chemical compound with the CAS Number
106675-70-1.[1] It belongs to the class of oxamides. Structurally, it can be considered a
derivative of an oxamide with methoxy and methyl groups attached to both nitrogen atoms.
This structure is analogous to Weinreb amides (N-methoxy-N-methylamides), which are widely
utilized in organic synthesis for the preparation of ketones from organometallic reagents.[2][3]
The dual Weinreb amide-like functionalities within the N,N'-Dimethoxy-N,N'-dimethyloxamide
molecule suggest its potential as a specialized reagent in synthetic chemistry.

Physicochemical Data
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The following table summarizes the key quantitative data for N,N'-Dimethoxy-N,N'-
dimethyloxamide.

Property Value Reference
CAS Number 106675-70-1 [1]
Molecular Formula CeH12N204 [1]
Molecular Weight 176.17 g/mol [1]

Melting Point 89-95 °C

SMILES String CON(C)C(=0)C(=O)N(C)OC
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Molecular Structure

The molecular structure of N,N'-Dimethoxy-N,N'-dimethyloxamide is characterized by a
central oxamide core (-(C=0)-(C=0)-) bonded to two nitrogen atoms. Each nitrogen atom is, in
turn, substituted with a methyl group (-CHs) and a methoxy group (-OCHs3).

Experimental Protocols: Synthesis

Detailed experimental protocols for the synthesis of N,N'-Dimethoxy-N,N'-dimethyloxamide
are limited in publicly available literature. However, a general method for the preparation of
N,N'-dialkoxy-N,N'-dialkyloxalamides is described in patent CN100386310C. The synthesis
involves the reaction of an oxalic acid diester with an N-alkyl-O-alkylhydroxylamine or its acid
salt in the presence of a base.

General Synthesis Reaction:
e Reactants:
o An oxalic acid diester (e.g., dimethyl oxalate, dibutyl oxalate)

o N-methyl-O-methylhydroxylamine (or its corresponding acid salt)
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o Abase

e Solvent: Various organic solvents can be used, including tetrahydrofuran (THF), isopropanol,
acetonitrile, dimethylformamide (DMF), and toluene.

o General Procedure: The oxalic acid diester and N-methyl-O-methylhydroxylamine are
reacted in the chosen solvent in the presence of a base. The reaction conditions, such as
temperature and reaction time, are optimized to achieve the desired product. The patent
indicates that reaction yields can vary significantly based on the solvent used, with
tetrahydrofuran providing a high yield of 83.6%.

The following diagram illustrates the general workflow for the synthesis.
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General Synthesis Workflow

Signaling Pathways and Experimental Workflows

Currently, there is no publicly available research detailing the involvement of N,N'-Dimethoxy-
N,N'-dimethyloxamide in any biological signaling pathways. Furthermore, detailed
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experimental workflows beyond its chemical synthesis have not been described in the scientific
literature. Therefore, diagrams illustrating such relationships cannot be provided at this time.

Conclusion

N,N'-Dimethoxy-N,N'-dimethyloxamide is a specialized chemical compound with a well-
defined structure and a documented method of synthesis. Its structural similarity to Weinreb
amides suggests potential applications as a reagent in organic synthesis, particularly for
reactions requiring the formation of diketones or other difunctionalized molecules. The lack of
data on its biological activity or applications in drug development indicates a nascent field of
study for this compound. Further research is warranted to explore its reactivity, potential as a
synthetic building block, and any biological properties it may possess. This guide provides the
foundational information necessary for researchers to embark on such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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